Iridium--lanthanum (1/4)

• CAS No.: 54652-82-3
• Molecular Formula: IrLa4
• Molecular Weight: 747.84 g/mol
• IUPAC Name: iridium;lanthanum
• InChI: InChI=1S/Ir.4La
• InChI Key: IZIAUTIYUUOABW-UHFFFAOYSA-N
• Canonical SMILES: [La].[La].[La].[La].[Ir]

Description

Iridium–lanthanum (1/4) is a compound formed by the combination of iridium and lanthanum in a specific stoichiometric ratio. Iridium is a transition metal known for its high density and corrosion resistance, while lanthanum is a rare earth metal known for its high electropositivity and reactivity. The combination of these two elements results in a compound with unique physical and chemical properties that make it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of iridium–lanthanum (1/4) typically involves a hydrothermal synthesis process. One common method includes the following steps :

Preparation of Lanthanum Hydroxide: Lanthanum nitrate is mixed with sodium hydroxide and heated in a Teflon-lined pressure vessel at 130°C for 720 minutes. The resulting precipitate is filtered and dried.

Formation of Iridium-Lanthanum Compound: The prepared lanthanum hydroxide is mixed with iridium (IV) chloride in a sodium hydroxide solution. The mixture is ultrasonicated and then heated in a Teflon-lined pressure vessel at 150°C for 720 minutes. The resulting precipitate is filtered, washed, and dried.

Industrial Production Methods

Industrial production methods for iridium–lanthanum (1/4) may involve similar hydrothermal synthesis processes but on a larger scale. The use of automated systems and controlled environments ensures consistency and efficiency in the production of the compound.

Chemical Reactions Analysis

Types of Reactions

Iridium–lanthanum (1/4) undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form oxides.

Reduction: Can be reduced by hydrogen or other reducing agents.

Substitution: Reacts with halogens to form halides.

Common Reagents and Conditions

Oxidation: Typically occurs at elevated temperatures (150-200°C) in the presence of oxygen.

Reduction: Hydrogen gas or other reducing agents are used under controlled conditions.

Substitution: Halogens such as chlorine or fluorine are used at elevated temperatures.

Major Products Formed

Oxides: Lanthanum oxide and iridium oxide.

Halides: Lanthanum chloride and iridium chloride.

Scientific Research Applications

Iridium–lanthanum (1/4) has a wide range of scientific research applications, including:

Catalysis: Used as a catalyst in various chemical reactions, including hydroformylation and water splitting.

Superconductivity: Exhibits superconducting properties, making it valuable in the study of superconducting materials.

Optical Applications: Lanthanum-based compounds are used in optical lenses and other optical devices.

Medical Applications: Lanthanum compounds are used in medical treatments, such as phosphate binders for patients with kidney disease.

Mechanism of Action

The mechanism of action of iridium–lanthanum (1/4) varies depending on its application. For example:

Catalysis: The compound acts as a catalyst by providing active sites for chemical reactions, facilitating the conversion of reactants to products.

Superconductivity: The superconducting properties are derived from the interaction of iridium d-bands with the lanthanum lattice, resulting in unique electronic properties.

Medical Applications: Lanthanum ions bind to dietary phosphate, forming insoluble complexes that reduce phosphate absorption in the gastrointestinal tract.

Comparison with Similar Compounds

Iridium–lanthanum (1/4) can be compared with other similar compounds, such as:

Lanthanum Oxide (La₂O₃): Used in optical applications and as a catalyst.

Iridium Oxide (IrO₂): Known for its catalytic properties and used in electrochemical applications.

Lanthanum Chloride (LaCl₃): Used in various chemical reactions and as a precursor for other lanthanum compounds.

The uniqueness of iridium–lanthanum (1/4) lies in its combination of properties from both iridium and lanthanum, resulting in a compound with enhanced catalytic and superconducting properties.